Mpeg-LA

• CAS: 691410-91-0
• Molecular Formula: C13H25NO3S2
• Molecular Weight: 307.5 g/mol
• InChI: InChI=1S/C13H25NO3S2/c1-16-9-10-17-8-7-14-13(15)5-3-2-4-12-6-11-18-19-12/h12H,2-11H2,1H3,(H,14,15)
• InChIKey: DAOQECHVKQNLHL-UHFFFAOYSA-N

mPEG-LA: Chemical Identity and Baseline Characterization

mPEG-LA (CAS 691410-91-0) is a monofunctional methoxy polyethylene glycol derivative bearing a terminal lipoic acid (thioctic acid) moiety linked via a stable amide bond. The compound is formally defined as methoxy polyethylene glycol-lipoic acid conjugate, though certain vendor listings alternatively describe it as an mPEG-lactic acid block copolymer [1]. The lipoic acid terminal group features a 1,2-dithiolane ring that confers bidentate metal-chelating capability and redox-responsive disulfide cross-linking potential, distinguishing it from simpler monothiol-PEG or hydroxy-PEG alternatives [2]. The compound is available in molecular weights from 1,000 to 20,000 Da with typical purity specifications ≥95% and polydispersity index (PDI) ≤1.05, and is supplied as an off-white to pale yellow solid or viscous liquid depending on molecular weight [1].

Functional PEG conjugate for nanoparticle surface engineering

Lipoic acid dithiolane terminus enables bidentate metal coordination

Redox-responsive disulfide cross-linking for stimuli-responsive carrier assembly

• [1] Delta Bio. mPEG-LA, Lipoic acid-mPEG monofunctional PEG derivative. Product page, 2023. Available at: http://www.bio-delta.com/details/110540.html View Source
• [2] Wang H, Zhang Y, Xiao C, et al. Facile fabrication of multi-pocket nanoparticles with stepwise size transition for promoting deep penetration and tumor targeting. Journal of Nanobiotechnology, 2021; 19: 111. DOI: 10.1186/s12951-021-00854-z View Source

Why mPEG-LA Surpasses mPEG-SH and mPEG-OH

The 1,2-dithiolane ring of the lipoic acid terminus in mPEG-LA enables two functional capabilities absent in generic mPEG-thiol (mPEG-SH) or mPEG-hydroxy (mPEG-OH) alternatives: bidentate surface coordination for enhanced anchoring stability on metal nanoparticles, and reversible disulfide cross-linking for redox-responsive drug release [1]. The amphiphilic mPEG-LA conjugates self-assemble into uniform nanoparticles (~40 nm) that can be disulfide-cross-linked into multi-pocket nanostructures (~170 nm at pH 7.4) which undergo acid-triggered size reduction to <20 nm at tumor-relevant pH 6.5—a dual pH/redox responsive behavior that conventional non-crosslinked mPEG-PLA block copolymer micelles cannot replicate [1]. Furthermore, dithiolane-terminated PEG ligands exhibit markedly superior resistance to ligand displacement by dithiothreitol (DTT) and excess salt compared to monothiol-PEG ligands, as demonstrated in direct comparative studies on gold nanoparticle surfaces [2]. These differentiation points render mPEG-LA a non-interchangeable building block in applications requiring stable metal surface passivation or multi-stimuli-responsive drug carrier design.

Monothiol-PEG (mPEG-SH) lacks the bidentate dithiolane coordination; anchoring stability on metal surfaces may not transfer directly.

Hydroxy-PEG (mPEG-OH) cannot form disulfide cross-links, removing redox-responsive and pH-triggered size-switching capabilities.

Non-crosslinked PEG amphiphiles do not replicate the multi-pocket architecture; circulation half-life and tumor accumulation profile may shift significantly.

• [1] Wang H, Zhang Y, Xiao C, et al. Facile fabrication of multi-pocket nanoparticles with stepwise size transition for promoting deep penetration and tumor targeting. Journal of Nanobiotechnology, 2021; 19: 111. DOI: 10.1186/s12951-021-00854-z View Source
• [2] Mei BC, Oh E, Susumu K, Farrell D, Mountziaris TJ, Mattoussi H. Effects of ligand coordination number and surface curvature on the stability of gold nanoparticles in aqueous solutions. Langmuir, 2009; 25(18): 10604-10611. DOI: 10.1021/la901423z View Source

mPEG-LA: Quantitative Differentiation Evidence

pH-Triggered Nanoparticle Size Transition in Tumor Acidosis

Multi-pocket nanoparticles (MPNs) constructed from mPEG-LA conjugates via self-assembly and disulfide cross-linking exhibited a hydrodynamic diameter of approximately 170 nm at physiological pH 7.4, which underwent acid-triggered dissolution into individual cross-linked nanoparticles of <20 nm at pH 6.5—mimicking the acidic tumor interstitium [1]. In contrast, conventional non-crosslinked self-assembled nanoparticles formed from analogous amphiphilic block copolymers (e.g., mPEG-PLA) lack this discrete pH-responsive size transition mechanism, as their size is governed solely by the hydrophobic–hydrophilic block ratio and remains static regardless of pH [1]. TEM imaging directly confirmed supramolecular aggregates at pH 7.4 and small nanoparticles approximately 10 nm at pH 6.5 [1].

pH-Triggered Size Switch

Class-level inference

~170 nm (pH 7.4) → ~20 nm (pH 6.5), 8.5-fold reduction

Supports pH-responsive size switching for penetration studies

CAC shifts with pH; DLS/TEM validation required

Evidence Dimension	Nanoparticle hydrodynamic diameter under physiological vs. tumor-mimetic pH
Target Compound Data	mPEG-LA MPNs: ~170 nm (pH 7.4) → <20 nm (pH 6.5); TEM confirms ~10 nm particles at pH 6.5
Comparator Or Baseline	Conventional non-crosslinked amphiphilic copolymer nanoparticles (e.g., mPEG-PLA micelles): no discrete pH-dependent size transition; size remains static across pH 7.4–6.5
Quantified Difference	Approximately 8.5-fold hydrodynamic size reduction (170 nm → <20 nm); class-level differentiation from non-responsive nanoparticle platforms
Conditions	Dynamic light scattering (DLS) and transmission electron microscopy (TEM) in PBS buffer; critical aggregation concentration of MPNs measured as 25.23 μg/mL (pH 7.4) vs. 64.57 μg/mL (pH 6.5)

Why This Matters

This pH-triggered size switching capability enables deep tumor tissue penetration that is mechanistically inaccessible to static-size mPEG-PLA or mPEG-PCL nanoparticles, directly impacting carrier selection for solid tumor drug delivery applications.

• [1] Wang H, Zhang Y, Xiao C, et al. Facile fabrication of multi-pocket nanoparticles with stepwise size transition for promoting deep penetration and tumor targeting. Journal of Nanobiotechnology, 2021; 19: 111. DOI: 10.1186/s12951-021-00854-z View Source

Extended Circulation Half-Life vs. Non-Crosslinked Nanoparticles

Doxorubicin-loaded mPEG-LA multi-pocket nanoparticles (D-MPNs) demonstrated an elimination half-life (t1/2) of 18.09 hours in BALB/c mice following intravenous administration, compared to 1.81 hours for non-crosslinked doxorubicin-loaded mPEG-LA nanoparticles (D-NPs) and 0.83 hours for free doxorubicin hydrochloride (DOX·HCl) [1]. The disulfide cross-linking of the mPEG-LA conjugates within the MPN architecture was the critical factor enabling this pharmacokinetic advantage, as the non-crosslinked D-NPs—formulated from the identical mPEG-LA conjugate but without disulfide stabilization—yielded a 10.0-fold shorter half-life [1].

Elimination Half-Life

Head-to-head

18.09 h (D-MPNs) vs 1.81 h (D-NPs), 10.0-fold

Supports extended circulation from cross-linking design

BALB/c 4T1 model, HPLC quantification

Evidence Dimension	Elimination half-life (t1/2) in vivo
Target Compound Data	18.09 h (D-MPNs: doxorubicin-loaded disulfide-cross-linked mPEG-LA multi-pocket nanoparticles)
Comparator Or Baseline	1.81 h (D-NPs: non-crosslinked mPEG-LA nanoparticles); 0.83 h (free DOX·HCl)
Quantified Difference	10.0-fold vs. D-NPs; 21.8-fold vs. free DOX·HCl; mean retention time 12.9-fold vs. D-NPs and 80.5-fold vs. DOX·HCl
Conditions	BALB/c mice bearing 4T1 tumors, intravenous injection, non-compartmental pharmacokinetic analysis, HPLC quantification of doxorubicin plasma concentration

Why This Matters

The 10-fold half-life advantage over non-crosslinked nanoparticles made from the identical mPEG-LA conjugate demonstrates that the cross-linking-enabled structural stability—not merely PEGylation—drives the circulation benefit, informing procurement decisions where prolonged systemic exposure is required.

• [1] Wang H, Zhang Y, Xiao C, et al. Facile fabrication of multi-pocket nanoparticles with stepwise size transition for promoting deep penetration and tumor targeting. Journal of Nanobiotechnology, 2021; 19: 111. DOI: 10.1186/s12951-021-00854-z View Source

Enhanced Tumor Drug Accumulation vs. Non-Crosslinked Nanoparticles

At 12 hours post-intravenous injection, doxorubicin tumor accumulation reached 8.6% injected dose per gram of tissue (% ID/g) for D-MPNs, which was 1.9-fold higher than that achieved by non-crosslinked D-NPs (~4.5% ID/g) and 2.6-fold higher than free DOX·HCl (~3.3% ID/g) [1]. Notably, tumor accumulation of D-MPNs was significantly higher than accumulation in healthy organs including heart, spleen, lung, and kidney, indicating tumor-selective delivery [1].

Tumor Drug Accumulation

Head-to-head

8.6% ID/g (D-MPNs) vs ~4.5% ID/g (D-NPs), 1.9-fold

Supports tumor-selective delivery in xenograft model

12 h post-injection, 4T1 xenograft

Evidence Dimension	Drug accumulation in tumor tissue at 12 h post-injection (% ID/g)
Target Compound Data	8.6% ID/g (D-MPNs: doxorubicin-loaded disulfide-cross-linked mPEG-LA multi-pocket nanoparticles)
Comparator Or Baseline	~4.5% ID/g (D-NPs: non-crosslinked mPEG-LA nanoparticles); ~3.3% ID/g (free DOX·HCl)
Quantified Difference	1.9-fold vs. D-NPs; 2.6-fold vs. free DOX·HCl; AUC of D-MPNs was 6.2-fold greater than D-NPs and 10.8-fold greater than DOX·HCl
Conditions	BALB/c mice bearing 4T1 xenograft tumors (~250 mm³), intravenous administration, organs harvested at 12 h, doxorubicin quantified by HPLC

Why This Matters

The nearly 2-fold higher tumor deposition compared to non-crosslinked particles—despite both being derived from the same mPEG-LA conjugate—demonstrates that the cross-linked nanostructure directly enhances tumor-selective delivery, a critical selection criterion for oncology-focused procurement.

• [1] Wang H, Zhang Y, Xiao C, et al. Facile fabrication of multi-pocket nanoparticles with stepwise size transition for promoting deep penetration and tumor targeting. Journal of Nanobiotechnology, 2021; 19: 111. DOI: 10.1186/s12951-021-00854-z View Source

pH-Dependent Deep Tumor Penetration Enhancement

In multicellular tumor spheroids (MTSs) derived from 4T1 cells (~200 μm diameter), D-MPNs achieved DOX-positive cell percentages of 39.0% at physiological pH 7.4, which increased markedly to 67.1% at tumor-mimetic pH 6.5—a 1.72-fold enhancement [1]. In contrast, non-crosslinked D-NPs showed no pH-dependent difference in penetration, and free DOX exhibited uniformly poor distribution at both pH values [1]. In vivo, confocal imaging of tumor cryosections confirmed that D-MPNs produced significantly enhanced DOX fluorescence signals spreading farther from tumor blood vessels compared to D-NPs and free DOX·HCl, and this enhanced penetration was abrogated upon intratumoral injection of 2-deoxy-D-glucose (a glycolytic inhibitor that prevents tumor acidification), confirming the acid-dependent mechanism [1].

pH-Dependent Penetration

Head-to-head

67.1% DOX⁺ cells (pH 6.5) vs 39.0% (pH 7.4), 1.72-fold

Supports acid-responsive penetration in 3D spheroids

4T1 MTS, 3 h incubation, FACS

Evidence Dimension	Percentage of drug-positive cells in 3D multicellular tumor spheroids as a function of pH
Target Compound Data	D-MPNs: 39.0% DOX-positive cells (pH 7.4) → 67.1% (pH 6.5), a 1.72-fold increase
Comparator Or Baseline	D-NPs (non-crosslinked): no significant pH-dependent difference in penetration; Free DOX: uniformly poor penetration at both pH 7.4 and 6.5
Quantified Difference	1.72-fold penetration enhancement at pH 6.5 vs. pH 7.4 for D-MPNs; D-NPs and free DOX show no pH-responsive penetration gain
Conditions	4T1 MTSs (~200 μm diameter), 3 h incubation, pH 7.4 vs. pH 6.5, FACS quantification of DOX-positive cells; in vivo validation via cryosection CLSM with FITC-anti-CD31 vascular staining

Why This Matters

The acid-responsive penetration mechanism provides a verifiable, quantitative advantage for reaching tumor cells distal from blood vessels—a limitation of non-responsive carriers—making mPEG-LA-based MPNs the preferred platform for nodules where penetration depth limits therapeutic efficacy.

• [1] Wang H, Zhang Y, Xiao C, et al. Facile fabrication of multi-pocket nanoparticles with stepwise size transition for promoting deep penetration and tumor targeting. Journal of Nanobiotechnology, 2021; 19: 111. DOI: 10.1186/s12951-021-00854-z View Source

Dithiolane-PEG vs. Monothiol-PEG Anchoring on Gold Nanoparticles

A direct comparative study by Mei et al. (2009) evaluated gold nanoparticles (AuNPs) cap-exchanged with either monothiol-terminated PEG-OCH3 or dithiolane-terminated PEG-OCH3 (the functional group present in mPEG-LA) [1]. Under three distinct challenge conditions—excess salt concentration, competitive ligand displacement by dithiothreitol (DTT), and sodium cyanide digestion—ligands presenting the higher coordination number (dithiolane, i.e., the lipoic acid-derived form) exhibited markedly superior colloidal stability compared to monodentate thiol counterparts [1]. For smaller nanoparticles (where larger surface curvature reduces ligand packing density), the bidentate dithiolane coordination provided a clear stability advantage, while for larger nanoparticles with lower curvature, higher monothiol ligand packing density partially compensated [1]. Complementary work showed that DHLA-PEG-OCH3 (the reduced dihydrolipoic acid form of mPEG-LA on gold surfaces) provides AuNP colloidal stability over an exceptionally broad pH range of 2–13 [2].

Dithiolane vs Monothiol Anchoring

Head-to-head

Dithiolane-PEG: superior stability to salt, DTT, NaCN; pH 2–13

vs

Monothiol-PEG: lower stability to displacement, narrower pH range

Supports stronger gold surface anchoring for ligand stability

DLS, UV-Vis, TEM challenge assays

Evidence Dimension	Colloidal stability of PEG-functionalized gold nanoparticles against salt-induced aggregation, DTT ligand displacement, and cyanide digestion
Target Compound Data	Dithiolane-terminated PEG-OCH3 (mPEG-LA structural motif): markedly superior stability to excess salt and DTT competition; DHLA-PEG-OCH3 (reduced form): stable pH range 2–13 for AuNPs
Comparator Or Baseline	Monothiol-terminated PEG-OCH3 (mPEG-SH analog): significantly inferior resistance to DTT displacement and salt-induced aggregation; narrower operational pH stability range
Quantified Difference	Qualitative but consistent: dithiolane-PEG outperforms monothiol-PEG across all three challenge conditions (salt, DTT competition, NaCN digestion); the stability advantage is most pronounced on smaller nanoparticles with higher surface curvature
Conditions	Citrate-stabilized gold nanoparticles cap-exchanged with PEG ligands; tested in aqueous buffer with excess NaCl, DTT competition assays, and NaCN digestion; DLS, UV-Vis spectroscopy, and TEM characterization

Why This Matters

For procurement decisions involving gold nanoparticle surface functionalization, mPEG-LA (dithiolane-terminated) provides verifiably stronger anchoring and broader pH/ionic stability than monothiol-PEG alternatives, reducing the risk of ligand desorption and particle aggregation during storage and biological application.

• [1] Mei BC, Oh E, Susumu K, Farrell D, Mountziaris TJ, Mattoussi H. Effects of ligand coordination number and surface curvature on the stability of gold nanoparticles in aqueous solutions. Langmuir, 2009; 25(18): 10604-10611. DOI: 10.1021/la901423z View Source
• [2] Mei BC, Susumu K, Medintz IL, Delehanty JB, Mountziaris TJ, Mattoussi H. Modular poly(ethylene glycol) ligands for biocompatible semiconductor and gold nanocrystals with extended pH and ionic stability. Journal of Materials Chemistry, 2008; 18(41): 4949-4958. DOI: 10.1039/b810488c View Source

mPEG-LA: High-Impact Application Scenarios

Dual pH/Redox-Responsive Solid Tumor Drug Delivery

mPEG-LA is the building block of choice for constructing dual-responsive multi-pocket nanoparticles (MPNs) that address the dual challenges of limited tumor penetration and premature drug release in solid tumor chemotherapy. As demonstrated in a 4T1 xenograft model, DOX-loaded MPNs achieved an 18.09 h circulation half-life, 8.6% ID/g tumor accumulation at 12 h, and pH-triggered deep penetration (67.1% DOX-positive cells in MTSs at pH 6.5), resulting in superior antitumor efficacy against large ~250 mm³ tumors with reduced cardiotoxicity compared to free DOX·HCl [1]. This scenario is inaccessible to conventional mPEG-PLA or mPEG-PCL micelles, which lack the dual-responsive disulfide cross-linking and pH-triggered size-switching mechanism.

Stable Gold Nanoparticle PEGylation for Biosensing

The dithiolane moiety of mPEG-LA provides bidentate coordination to gold surfaces, conferring resistance to ligand displacement by biological thiols (e.g., glutathione, cysteine) and excess salt that monothiol-PEG (mPEG-SH) cannot match [1]. The reduced DHLA-PEG-OCH3 form maintains AuNP colloidal stability across pH 2–13, enabling robust performance in diverse assay buffers [2]. This makes mPEG-LA the preferred PEGylation reagent for gold nanoparticle-based lateral flow assays, surface plasmon resonance sensors, and SERS substrates where ligand desorption directly compromises analytical reliability.

Quantum Dot Passivation for Live-Cell Imaging

DHLA-PEG-OCH3 (the reduced form of mPEG-LA) cap-exchanged onto CdSe-ZnS core-shell quantum dots provides dispersions stable from pH 3–13 and in high ionic strength buffers [1]. Microinjection studies demonstrated that DHLA-PEG-OCH3-capped QDs remained stable and well-dispersed in the cell cytosol for up to 32 hours, with improved intracellular stability and reduced non-specific interactions compared to QDs capped with hydroxyl-terminated DHLA-PEG-OH ligands [1]. This performance profile supports the selection of mPEG-LA-derived ligands for long-term live-cell tracking applications where ligand desorption would compromise signal integrity.

Redox-Responsive Cross-Linked Micelles for Intracellular Release

The lipoyl disulfide group of mPEG-LA enables facile cross-linking of self-assembled nanostructures using catalytic amounts of DTT (10 mol% relative to lipoyl units), forming inter-particle disulfide bonds that dramatically enhance structural stability during circulation while remaining cleavable by intracellular glutathione [1]. This post-assembly cross-linking strategy provides a simple, scalable route to stabilize drug-loaded nanoparticles without the need for complex copolymer synthesis or post-polymerization modification, offering an operational advantage over pre-crosslinked or chemically conjugated delivery platforms in formulation development workflows.

Application

Selection Property

Validation Focus

Dual-responsive tumor model studies

Disulfide cross-linkable lipoic acid terminus

pH/redox dual-responsive behavior in tumor model

Gold nanoparticle surface functionalization

Bidentate dithiolane anchoring

Ligand stability under biological thiols and salt

Quantum dot passivation for live-cell imaging

DHLA-PEG form with broad pH stability

Intracellular stability and low nonspecific binding

Redox-responsive cross-linked micelle assembly

DTT-mediated inter-particle cross-linking

Structural stability during circulation and intracellular release

• [1] Wang H, Zhang Y, Xiao C, et al. Facile fabrication of multi-pocket nanoparticles with stepwise size transition for promoting deep penetration and tumor targeting. Journal of Nanobiotechnology, 2021; 19: 111. DOI: 10.1186/s12951-021-00854-z View Source
• [2] Mei BC, Susumu K, Medintz IL, Delehanty JB, Mountziaris TJ, Mattoussi H. Modular poly(ethylene glycol) ligands for biocompatible semiconductor and gold nanocrystals with extended pH and ionic stability. Journal of Materials Chemistry, 2008; 18(41): 4949-4958. DOI: 10.1039/b810488c View Source